Cas no 1445475-53-5 (isograndifoliol)

• Product Name: isograndifoliol
• CAS No: 1445475-53-5
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 2029630
• PubChem ID: 71816417
• Update Time: 2025-04-21

isograndifoliol Chemical and Physical Properties

Names and Identifiers

• isograndifoliol
• CS-0636028
• HY-N10781
• 1445475-53-5
• (4aS,11bR)-9-hydroxy-11b-(hydroxymethyl)-4,4,8-trimethyl-1,2,3,4a,5,6-hexahydrocyclohepta[a]naphthalen-10-one
• DA-54423

• Inchi： 1S/C19H26O3/c1-12-9-13-5-6-16-18(2,3)7-4-8-19(16,11-20)14(13)10-15(21)17(12)22/h9-10,16,20H,4-8,11H2,1-3H3,(H,21,22)
• InChI Key： LZLHHGFIKUAWST-UHFFFAOYSA-N
• SMILES： CC1C(=O)C(O)=CC2=C(CCC3C2(CO)CCCC3(C)C)C=1

Computed Properties

• Exact Mass: 302.18819469Da
• Monoisotopic Mass: 302.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives